META060
Description
META060 is multikinase inhibitor, which inhibits the activity of kinases (spleen tyrosine kinase, Bruton/'s tyrosine kinase, phosphatidylinositol 3-kinase, and GSK3) associated with RA and inhibits beta-catenin phosphorylation. This compound also inhibits osteoclastogenesis as wells as inhibits IL-1beta-activated prostaglandin E(2), matrix metalloproteinase 3, IL-6, IL-8, and monocyte chemotactic protein 1 in RASFs. In mice with acute inflammation, oral administration of this compound reduced paw swelling similar to the effect of aspirin. In mice with CIA, this compound significantly reduced the arthritis index and decreased bone, joint, and cartilage degradation. Serum IL-6 concentrations in these mice were inhibited in a dose-dependent manner. This compound may have therapeutic potential in the treatment of inflammatory diseases. (Arthritis Rheum. 2010 Jun; 62(6):1683-92 )
Scientific Research Applications
Anti-inflammatory Effects in Cellular Models
META060 has been shown to target inflammatory signal transduction without affecting the constitutive COX-2 enzymatic activity in lipopolysaccharide-stimulated RAW 264.7 macrophages. It inhibits the formation of prostaglandin E2 and nitric oxide, reduces COX-2 abundance, and suppresses NF-κB activation. This compound also inhibits multiple kinases in the NF-κB signaling pathway, including BTK, PI3K, and GSK3, suggesting its potential as a safe anti-inflammatory therapeutic (Desai et al., 2009).
Obesity and Insulin Resistance Management
Research indicates that this compound can help manage obesity and insulin resistance. In a high-fat-diet fed mouse model, this compound significantly reduced weight gain, improved glucose tolerance, and exhibited effects comparable to the treatment with rosiglitazone. This suggests that this compound has potential therapeutic value in managing obesity and insulin resistance (Vroegrijk et al., 2013).
Cardiovascular Health
This compound has been found to attenuate TNF-α-activated inflammation, reduce endothelial-monocyte interactions, and inhibit matrix metalloproteinase-9 expression. It selectively inhibits NF-κB and AP-1 in THP-1 monocytes, suggesting that it can ameliorate inflammation and plaque destabilization in atherosclerosis, thus potentially benefiting cardiovascular health (Desai et al., 2012).
Effects on Bone and Cartilage Degradation
In studies on osteoclastogenesis and matrix metalloproteinases, this compound was shown to inhibit the activity of kinases associated with rheumatoid arthritis and reduce beta-catenin phosphorylation. It also inhibited osteoclastogenesis and inflammatory markers in human rheumatoid arthritis synovial fibroblasts. In mouse models, this compound reduced swelling in acute inflammation and inhibited bone and cartilage destruction in chronic inflammation models, indicating its potential in the treatment of inflammatory diseases (Konda et al., 2010).
Properties
Appearance |
Solid powder |
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Synonyms |
META-060; META060; META 060; Unknown |
Origin of Product |
United States |
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